Cas no 40061-31-2 (1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)-)
40061-31-2 structure
Product Name:1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)-
CAS No:40061-31-2
MF:C14H11NO2
MW:225.242643594742
CID:326515
PubChem ID:11586625
Update Time:2025-04-19
1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)-
- 1-(4-methylphenyl)-2-pyridin-3-ylethane-1,2-dione
- 1-PYRIDIN-3-YL-2-P-TOLYL-ETHANE-1,2-DIONE
- 1-(p-Tolyl)-2-(3-pyridyl)-glyoxal
- 1-(pyridin-3-yl)-2-p-tolyl-ethane-1,2-dione
- 1-Pyridin-3-yl-2-p-tolyl-ethane-1,2
- AB49366
- AC-20885
- AGN-PC-00C4UQ
- -dione
- Ethanedione, (4-methylphenyl)-3-pyridinyl-
- 40061-31-2
- SCHEMBL11815240
- AKOS015965904
- DTXSID50468999
-
- Inchi: 1S/C14H11NO2/c1-10-4-6-11(7-5-10)13(16)14(17)12-3-2-8-15-9-12/h2-9H,1H3
- InChI Key: NBCBJEXDJGFDKO-UHFFFAOYSA-N
- SMILES: O=C(C(C1C=NC=CC=1)=O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 225.078978594g/mol
- Monoisotopic Mass: 225.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 47Ų
Experimental Properties
- Density: 1.186
- Boiling Point: 397.86°C at 760 mmHg
- Flash Point: 196.955°C
- Refractive Index: 1.591
1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
40061-31-2 (1,2-Ethanedione,1-(4-methylphenyl)-2-(3-pyridinyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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